Cas no 2228776-89-2 (2,2-difluoro-3-(methylsulfanyl)propan-1-ol)

• Product Name: 2,2-difluoro-3-(methylsulfanyl)propan-1-ol
• CAS No: 2228776-89-2
• MF: C₄H₈F₂OS
• MW: 142.167527198792
• CID: 6410457
• PubChem ID: 163592080
• Update Time: 2025-05-20

2,2-difluoro-3-(methylsulfanyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(methylsulfanyl)propan-1-ol
• 2228776-89-2
• AKOS040806980
• EN300-1974705

• Inchi： 1S/C4H8F2OS/c1-8-3-4(5,6)2-7/h7H,2-3H2,1H3
• InChI Key： GQIPMWBCUIHRGS-UHFFFAOYSA-N
• SMILES： S(C)CC(CO)(F)F

Computed Properties

• Exact Mass: 142.02639237g/mol
• Monoisotopic Mass: 142.02639237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 67.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.5Ų

Additional information on 2,2-difluoro-3-(methylsulfanyl)propan-1-ol

Compound CAS No 2228776-89-2: 2,2-Difluoro-3-(Methylsulfanyl)Propan-1-Ol

The compound with CAS No 2228776-89-2, known as 2,2-difluoro-3-(methylsulfanyl)propan-1-ol, is a fluorinated organic compound with unique chemical properties. This compound has gained attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The structure of this molecule features a propane backbone with two fluorine atoms attached to the second carbon, a methylsulfanyl group (-SMe) on the third carbon, and a hydroxyl group (-OH) on the first carbon. These functional groups contribute to its versatile reactivity and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of fluorine atoms in 2,2-difluoro systems often enhances the stability and bioavailability of molecules. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of bioactive agents targeting specific enzymes or receptors. The methylsulfanyl group adds another layer of complexity by introducing sulfur-based interactions, which can be crucial for binding affinity in biological systems.

In terms of synthesis, 2,2-difluoro-3-(methylsulfanyl)propan-1-ol can be prepared through various routes, including nucleophilic substitution and fluorination reactions. One common approach involves the reaction of a suitable alkyl halide with a fluoride source under specific conditions. The hydroxyl group can be introduced via hydrolysis or other functionalization techniques. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The chemical properties of this compound are heavily influenced by its functional groups. The hydroxyl group makes it capable of participating in hydrogen bonding, which affects its solubility and reactivity. The fluorine atoms increase the molecule's electron-withdrawing effects, making it more electrophilic and reactive towards nucleophiles. The methylsulfanyl group adds a sulfur-based functionality that can act as a leaving group or participate in thiol-based chemistry.

One area where 2,2-difluoro compounds have shown promise is in materials science. Researchers have investigated their use as precursors for fluorinated polymers or as additives in lubricants and coatings. The combination of fluorine's low surface energy properties and sulfur's ability to form strong bonds makes this compound a potential candidate for high-performance materials.

In environmental science, understanding the fate and transport of fluorinated organic compounds is critical due to their persistence in ecosystems. Studies have focused on how these compounds degrade under various conditions and their potential impact on aquatic life. Results suggest that while some fluorinated compounds are biodegradable under specific conditions, others may persist longer depending on their structure.

The application of methylsulfanyl functionalities has also been explored in catalysis. Certain transition metal catalysts can utilize sulfur-based ligands to enhance their activity in organic transformations. This compound's ability to act as both a donor and acceptor in coordination chemistry makes it a valuable tool for developing new catalytic systems.

In conclusion, CAS No 2228776-89-2, or 2,2-difluoro-3-(methylsulfanyl)propan-1-ol, is a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of functional groups provides opportunities for innovation in drug development, materials science, and environmental chemistry. As research continues to uncover new applications and mechanisms involving this compound, its role in advancing technology and addressing global challenges is likely to grow.